N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-3,4-diethoxybenzamide

• IUPAC Name: N-[2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)ethyl]-3,4-diethoxybenzamide
• InChI: InChI=1S/C22H27N3O5S/c1-3-29-20-12-9-16(15-21(20)30-4-2)22(26)23-13-14-24-18-7-5-6-8-19(18)25(17-10-11-17)31(24,27)28/h5-9,12,15,17H,3-4,10-11,13-14H2,1-2H3,(H,23,26)
• InChI Key: DIKSBJTYNQJDJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCCN2C3=CC=CC=C3N(S2(=O)=O)C4CC4)OCC
• Molecular Formula: C22H27N3O5S
• Molecular Weight: 445.5 g/mol

Description

Synthesis Analysis

Synthesis approaches for benzothiadiazol derivatives often involve reactions of specific aminobenzamide or aminobenzothiazole analogs with various chemical reagents to introduce different functional groups, potentially including cyclopropyl and diethoxybenzamide functionalities. For example, the reaction of ethyl 3-ethoxymethylene-2,4-dioxovalerate with 2-aminobenzamide analogs can lead to the formation of heterocyclic compounds through condensation reactions (Kurihara et al., 1980). This method could potentially be adapted for synthesizing the compound by selecting appropriate starting materials and conditions.

Molecular Structure Analysis

Structural characterization of similar heterocyclic compounds, such as N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide, involves techniques like gas chromatographic mass spectrometry (GC-MS), single crystal X-ray diffraction, and spectroscopy (FT-IR, 1H, and 13C NMR). These techniques can confirm molecular structures, identify functional groups, and elucidate spatial arrangements (Prabukanthan et al., 2020).

Chemical Reactions and Properties

Chemical reactions involving benzothiadiazol derivatives might include transformations under acidic or neutral conditions to yield various heterocyclic frameworks. The reactivity can be influenced by substituents on the benzothiadiazol ring or the presence of additional functional groups, leading to diverse products under different reaction conditions (Kurihara et al., 1980).

Physical Properties Analysis

Physical properties such as solvate formation, crystal system, and thermal stability are crucial for understanding the behavior of chemical compounds. For instance, certain benzothiadiazol derivatives exhibit specific crystallization patterns and are stable up to certain temperatures, which can be crucial for their handling and application (Prabukanthan et al., 2020).